Cas no 2806721-24-2 (3-bromo-4-(trifluoromethyl)pyridine-2,5,6-d3)

• Product Name: 3-bromo-4-(trifluoromethyl)pyridine-2,5,6-d3
• CAS No: 2806721-24-2
• MF: C₆H₃BrF₃N
• MW: 229.012416124344
• CID: 6827120
• PubChem ID: 172402984
• Update Time: 2025-02-19

3-bromo-4-(trifluoromethyl)pyridine-2,5,6-d3 Chemical and Physical Properties

Names and Identifiers

• CS-25380
• 3-bromo-4-(trifluoromethyl)pyridine-2,5,6-d3
• 2806721-24-2

• Inchi： 1S/C6H3BrF3N/c7-5-3-11-2-1-4(5)6(8,9)10/h1-3H/i1D,2D,3D
• InChI Key： OPNNLECPNPMTMV-CBYSEHNBSA-N
• SMILES： BrC1C([2H])=NC([2H])=C([2H])C=1C(F)(F)F

Computed Properties

• Exact Mass: 227.95893Da
• Monoisotopic Mass: 227.95893Da
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 12.9Ų